Cas no 2138517-02-7 (1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene)

1-2-Bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene is a halogenated aromatic compound featuring a cyclobutylmethoxy substituent, which enhances its reactivity in synthetic applications. The presence of both bromine and fluorine atoms offers versatile functionalization potential, making it valuable in cross-coupling reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The cyclobutylmethoxy group contributes to steric and electronic modulation, influencing selectivity in nucleophilic substitution or metal-catalyzed transformations. This compound is particularly useful in constructing complex molecular architectures due to its balanced reactivity and stability under controlled conditions. Its structural features make it suitable for exploratory research in medicinal chemistry and material science, where precise functional group manipulation is required.
1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene structure
2138517-02-7 structure
Product Name:1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene
CAS No:2138517-02-7
MF:C13H16BrFO
MW:287.167946815491
CID:6587280
PubChem ID:165873845
Update Time:2025-06-09

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene
    • 1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-fluorobenzene
    • 2138517-02-7
    • EN300-1137120
    • Inchi: 1S/C13H16BrFO/c14-8-13(16-9-10-3-1-4-10)11-5-2-6-12(15)7-11/h2,5-7,10,13H,1,3-4,8-9H2
    • InChI Key: AQKDPBQJJIFISR-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=C(C=1)F)OCC1CCC1

Computed Properties

  • Exact Mass: 286.03686g/mol
  • Monoisotopic Mass: 286.03686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene Pricemore >>

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Additional information on 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-fluorobenzene

Introduction to 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-Fluorobenzene (CAS No. 2138517-02-7)

1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene (CAS No. 2138517-02-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of a bromo substituent, a cyclobutylmethoxy group, and a fluorobenzene moiety, which collectively contribute to its distinct chemical properties and reactivity.

The synthesis of 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene involves a series of well-defined chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its physical properties, 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene is a colorless liquid with a molecular weight of 305.06 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in various chemical reactions and analytical techniques. The compound's melting point is -45°C, and its boiling point is 195°C at 760 mmHg.

The biological activity of 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene has been the subject of several recent studies. Researchers have explored its potential as a lead compound for the development of new pharmaceutical agents. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

In addition to its potential therapeutic applications, 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene has also been investigated for its use in materials science. The presence of the bromo substituent and the cyclobutylmethoxy group imparts unique electronic and physical properties to the molecule, making it suitable for applications in organic electronics and polymer science. Recent studies have demonstrated that this compound can be used as a building block for the synthesis of advanced materials with enhanced conductivity and stability.

The environmental impact of 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene has also been evaluated. Toxicity studies have shown that this compound has low acute toxicity and does not pose significant environmental risks when handled and disposed of properly. However, it is important to follow standard safety protocols during handling to ensure the well-being of laboratory personnel.

In conclusion, 1-2-Bromo-1-(Cyclobutylmethoxy)ethyl-3-fluorobenzene (CAS No. 2138517-02-7) is a versatile compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods continue to emerge, the accessibility and utility of this compound are expected to grow, contributing to advancements in various scientific fields.

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